Cas no 68760-11-2 ((2E)-3-(dimethylamino)-1-(4-nitrophenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(dimethylamino)-1-(4-nitrophenyl)prop-2-en-1-one
• CAS No: 68760-11-2
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• MDL: MFCD00121191
• CID: 392624
• PubChem ID: 1475992
• Update Time: 2025-04-19

(2E)-3-(dimethylamino)-1-(4-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(Dimethylamino)-1-(4-nitrophenyl)prop-2-en-1-one
• 2-Propen-1-one, 3-(dimethylamino)-1-(4-nitrophenyl)-
• 3-(Dimethylamino)-1-(4-nitrophenyl)-2-propen-1-one
• J-501939
• N10401
• 4G-952
• 2-Propen-1-one, 3-(dimethylamino)-1-(4-nitrophenyl)-, (2E)-
• (E)-3-Dimethylamino-1-(4-nitro-phenyl)-propenone
• NCGC00324010-01
• (2E)-3-(Dimethylamino)-1-(4-nitrophenyl)-2-propen-1-one
• EN300-139726
• 68760-11-2
• AB01318883-02
• AKOS000266553
• 78089-99-3
• SCHEMBL163298
• (2E)-3-(dimethylamino)-1-(4-nitrophenyl)prop-2-en-1-one
• 1-(4-nitrophenyl)-3-N,N-dimethylamino-2-propen-1-one
• 3-Dimethylamino-1-(4-nitrophenyl)prop-2-en-1-one
• (E)-3-(dimethylamino)-1-(4-nitrophenyl)prop-2-en-1-one
• MFCD00121191
• CS-0207593
• SCHEMBL163297
• A866984
• STK508811
• ALBB-017408
• BBL003644

• MDL： MFCD00121191
• Inchi： 1S/C11H12N2O3/c1-12(2)8-7-11(14)9-3-5-10(6-4-9)13(15)16/h3-8H,1-2H3/b8-7+
• InChI Key： LIOPOMJNIUNMRH-BQYQJAHWSA-N
• SMILES： O=C(/C=C/N(C)C)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 220.08486
• Monoisotopic Mass: 220.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.1A^2

Experimental Properties

• Melting Point: 151-154
• PSA: 63.45
• LogP: 2.37600

(2E)-3-(dimethylamino)-1-(4-nitrophenyl)prop-2-en-1-one Security Information

• Hazard Statement： Irritant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes